Cas no 898792-88-6 (ETHYL 8-(2,5-DIMETHYLPHENYL)-8-OXOOCTANOATE)

• Product Name: ETHYL 8-(2,5-DIMETHYLPHENYL)-8-OXOOCTANOATE
• CAS No: 898792-88-6
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• MDL: MFCD01320192
• CID: 994406
• PubChem ID: 24727296
• Update Time: 2025-09-24

ETHYL 8-(2,5-DIMETHYLPHENYL)-8-OXOOCTANOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 8-(2,5-DIMETHYLPHENYL)-8-OXOOCTANOATE
• AKOS016023132
• 898792-88-6
• DTXSID50645521
• MFCD01320192
• ETHYL8-(2,5-DIMETHYLPHENYL)-8-OXOOCTANOATE
• MS-21076

• MDL： MFCD01320192
• Inchi： 1S/C18H26O3/c1-4-21-18(20)10-8-6-5-7-9-17(19)16-13-14(2)11-12-15(16)3/h11-13H,4-10H2,1-3H3
• InChI Key： AAMIHWIYLDGMHP-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CC=1C)CCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 290.18800
• Monoisotopic Mass: 290.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 403.5°C at 760 mmHg
• Flash Point: 174.5°C
• Refractive Index: 1.498
• PSA: 43.37000
• LogP: 4.38980